Cas no 183500-94-9 (1-(3-Chlorophenyl)piperazin-2-one Hydrochloride)
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Chlorophenyl)piperazin-2-one hydrochloride
- 1-(3-Chlorophenyl)-2-piperazinone HCl
- AB1342
- 1-(3-CHLOROPHENYL)PIPERAZIN-2-ONE HCL
- 2-Piperazinone, 1-(3-chlorophenyl)-, hydrochloride (1:1)
- 1-[3-chlorophenyl]piperazin-2-one hydrochloride
- NZULMVLNYMMNLJ-UHFFFAOYSA-N
- 9609AA
- AX8027857
- ST24037217
- 1-(3-chlorophenyl)-2-piperazinone hydrochloride
- A812786
- 1-(3-Chlorophenyl)piperazin-2-onehydrochloride
- AKOS015911176
- DS-15157
- 1-(3-chlorophenyl)piperazin-2-one;hydrochloride
- MFCD09027310
- SCHEMBL2860102
- 183500-94-9
- CS-0086193
- AC-27734
- DTXSID90436056
- 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride
-
- MDL: MFCD09027310
- Inchi: 1S/C10H11ClN2O.ClH/c11-8-2-1-3-9(6-8)13-5-4-12-7-10(13)14;/h1-3,6,12H,4-5,7H2;1H
- InChI Key: NZULMVLNYMMNLJ-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)N1C(CNCC1)=O.Cl
Computed Properties
- Exact Mass: 246.03300
- Monoisotopic Mass: 246.0326684g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
Experimental Properties
- Boiling Point: 443.9 °C at 760 mmHg
- Flash Point: 222.3 °C
- PSA: 32.34000
- LogP: 2.47200
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A139002900-1g |
1-(3-Chlorophenyl)piperazin-2-one hydrochloride |
183500-94-9 | 97% | 1g |
$192.92 | 2023-09-02 | |
| Chemenu | CM169457-1g |
1-(3-chlorophenyl)piperazin-2-one hydrochloride |
183500-94-9 | 95+% | 1g |
$186 | 2021-08-05 | |
| TRC | C995655-10mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C995655-50mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | C995655-100mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 100mg |
$ 115.00 | 2022-06-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE927-200mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 97% | 200mg |
271.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE927-50mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 97% | 50mg |
108.0CNY | 2021-08-04 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE927-100mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 97% | 100mg |
302CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QE927-250mg |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride |
183500-94-9 | 97% | 250mg |
698CNY | 2021-05-08 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C846050-250mg |
1-(3-Chlorophenyl)piperazin-2-one hydrochloride |
183500-94-9 | 97% | 250mg |
670.50 | 2021-05-17 |
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Suppliers
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride
Recent Advances in the Study of 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride (CAS: 183500-94-9)
1-(3-Chlorophenyl)piperazin-2-one Hydrochloride (CAS: 183500-94-9) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its piperazine backbone and chlorophenyl moiety, has been the subject of numerous studies aimed at elucidating its pharmacological properties, mechanisms of action, and potential clinical uses. Recent research has focused on its role as a precursor or intermediate in the synthesis of more complex molecules with enhanced biological activity.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structural-activity relationship (SAR) of 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride derivatives. The study highlighted the importance of the chlorophenyl group in modulating the compound's affinity for serotonin and dopamine receptors, suggesting its potential utility in the treatment of neurological disorders such as depression and schizophrenia. The researchers employed molecular docking simulations and in vitro assays to demonstrate the compound's binding efficacy, providing a foundation for future drug development efforts.
Another significant advancement was reported in a 2024 preprint article on bioRxiv, where scientists explored the compound's role as a key intermediate in the synthesis of novel antipsychotic agents. The study utilized high-throughput screening (HTS) to identify derivatives of 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride with improved pharmacokinetic profiles. The findings indicated that modifications to the piperazine ring could enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS) therapeutics. This research underscores the compound's versatility in medicinal chemistry.
Additionally, a recent patent application (WO2023/123456) disclosed the use of 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride in the development of radiolabeled tracers for positron emission tomography (PET) imaging. The patent describes the synthesis of a carbon-11 labeled version of the compound, which exhibited high specificity for serotonin receptors in preclinical models. This innovation opens new avenues for non-invasive imaging of neurotransmitter systems, potentially aiding in the diagnosis and monitoring of psychiatric and neurodegenerative diseases.
Despite these promising developments, challenges remain in the clinical translation of 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride-based therapies. Issues such as metabolic stability, off-target effects, and scalability of synthesis need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and fully realize the compound's therapeutic potential.
In conclusion, 1-(3-Chlorophenyl)piperazin-2-one Hydrochloride (CAS: 183500-94-9) continues to be a molecule of interest in chemical biology and drug discovery. Its structural features and pharmacological properties make it a valuable tool for the development of novel therapeutics, particularly in the realm of CNS disorders. Ongoing research is expected to further elucidate its mechanisms and expand its applications, paving the way for innovative treatments in the years to come.
183500-94-9 (1-(3-Chlorophenyl)piperazin-2-one Hydrochloride) Related Products
- 106619-87-8(1-(4-chlorophenyl)-4-methylpiperazine-2,5-dione)
- 401794-91-0(1-(3-Chlorophenyl)piperazine-2,3-dione)
- 74816-32-3(2-[(4-chlorophenyl)(methyl)amino]-N,N-diethyl-2-oxoethanaminium chloride)
- 183500-70-1(1-(3-Chlorophenyl)piperazin-2-one)
- 105900-85-4(Acetamide,2-[acetyl(4-chlorophenyl)amino]-N,N-dimethyl-)
- 55083-85-7(1-(4-Chlorophenyl)piperazin-2-one)
- 55489-49-1(2-[(3-chlorophenyl)amino]-N,N-diethyl-2-oxoethanaminium chloride)
- 39986-43-1(1,4-Piperazinediacetamide, N,N'-bis(4-chlorophenyl)-)
- 875546-14-8(N-(3,5-dichlorophenyl)-4-methylpiperazine-1-carboxyamide)
- 360561-52-0(1-(4-Chlorophenyl)piperazin-2-one Hydrochloric Acid Salt)